Cas no 921906-18-5 (N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide is a heterocyclic compound featuring a benzofuran-oxadiazole core linked to a benzamide moiety. Its structural complexity lends itself to potential applications in medicinal chemistry, particularly as a scaffold for bioactive molecule development. The presence of both benzofuran and 1,3,4-oxadiazole rings enhances its electronic and steric properties, making it a candidate for targeting enzymes or receptors with high specificity. The compound's stability and synthetic versatility further support its utility in drug discovery and material science research. Its well-defined molecular architecture allows for precise modifications, enabling tailored physicochemical and pharmacological properties.
N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide structure
921906-18-5 structure
Product Name:N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
CAS No:921906-18-5
MF:C17H11N3O3
MW:305.287543535233
CID:6321716
PubChem ID:40957455
Update Time:2025-06-15

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
    • 921906-18-5
    • HMS3439L12
    • N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
    • F2273-0380
    • N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
    • AKOS001806851
    • Inchi: 1S/C17H11N3O3/c21-15(11-6-2-1-3-7-11)18-17-20-19-16(23-17)14-10-12-8-4-5-9-13(12)22-14/h1-10H,(H,18,20,21)
    • InChI Key: HPXZZXVMAVIDAT-UHFFFAOYSA-N
    • SMILES: O1C(C2=NN=C(NC(C3C=CC=CC=3)=O)O2)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 305.08004122g/mol
  • Monoisotopic Mass: 305.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 81.2Ų

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2273-0380-2μmol
N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
921906-18-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2273-0380-5μmol
N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
921906-18-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2273-0380-10μmol
N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
921906-18-5 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2273-0380-20μmol
N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
921906-18-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2273-0380-1mg
N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
921906-18-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2273-0380-2mg
N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
921906-18-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2273-0380-3mg
N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
921906-18-5 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2273-0380-4mg
N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
921906-18-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2273-0380-5mg
N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
921906-18-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2273-0380-10mg
N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
921906-18-5 90%+
10mg
$79.0 2023-05-16

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Related Literature

Additional information on N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Research Briefing on N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 921906-18-5)

In recent years, the compound N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 921906-18-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzofuran and oxadiazole moieties, has shown promising potential in various therapeutic applications, particularly as a modulator of key biological pathways. The unique structural features of this compound make it a valuable candidate for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide. Research indicates that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapy.

The synthesis and optimization of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide have also been a focal point of recent investigations. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic profiles and enhanced target specificity. Computational modeling and structure-activity relationship (SAR) studies have further contributed to the rational design of analogs with superior therapeutic indices.

In addition to its anti-inflammatory properties, preliminary data from in vitro and in vivo studies suggest that N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide may possess antitumor activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. These findings highlight its potential as a lead compound for oncology drug development.

Despite these promising results, challenges remain in the clinical translation of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-ylbenzamide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted pharmacological profile and structural versatility make it a promising candidate for therapeutic intervention in various diseases. Continued exploration of its mechanisms and derivatives will undoubtedly contribute to the advancement of novel drug therapies in the coming years.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.